Cas no 108605-70-5 (Avenanthramide A)

• Product Name: Avenanthramide A
• CAS No: 108605-70-5
• MF: C₁₆H₁₃NO₅
• MW: 299.278124570847
• MDL: MFCD23380830
• CID: 145433
• PubChem ID: 5281157
• Update Time: 2025-04-19

Avenanthramide A Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-hydroxy-2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]-
• 5-hydroxy-2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]benzoic acid
• AC1NQY4Q
• Avenanthramide 2P
• Avenanthramide A
• Avenanthramide BP
• avenanthramide G
• Benzoic acid, 5-hydroxy-2-(((2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl)amino)-
• C08472
• N-(4'-hydroxy-(E)-cinnamoyl)-5-hydroxyanthranilic acid
• N-[4'-hydroxy-(E)-cinnamoyl]-5-hydroxyanthranilic acid
• SureCN4670083
• UNII-G1I8LE060C
• G1I8LE060C
• SCHEMBL4670083
• 108605-70-5
• CHEBI:2939
• Benzoic acid, 5-hydroxy-2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]-
• 5-hydroxy-2-[(2E)-3-(4-hydroxyphenyl)prop-2-enamido]benzoic acid
• Avenanthramide A, analytical standard
• 5-Hydroxy-N-(4-hydroxycinnamoyl)anthranilic acid
• (Z)-N-Coumaroyl-5-hydroxyanthranilic acid
• AKOS040750647
• Avenalumin I
• DTXSID801316626
• Q27105894
• AVENANTHRAMIDEA
• CS-0064722
• (E)-5-Hydroxy-2-(3-(4-hydroxyphenyl)acrylamido)benzoic acid
• G83417
• HY-114977
• 5-Hydroxy-2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]benzoic Acid; Avenanthramide 2p; Avenanthramide Bp
• 5-Hydroxy-2-[(2E)-3-(4-hydroxyphenyl)prop-2-enamido]benzoate

• MDL： MFCD23380830
• Inchi： 1S/C16H13NO5/c18-11-4-1-10(2-5-11)3-8-15(20)17-14-7-6-12(19)9-13(14)16(21)22/h1-9,18-19H,(H,17,20)(H,21,22)/b8-3+
• InChI Key： QGUMNWHANDITDB-FPYGCLRLSA-N
• SMILES： OC1C=CC(=C(C(=O)O)C=1)NC(/C=C/C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 299.07939
• Monoisotopic Mass: 299.079373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 2.6

Experimental Properties

• Density: 1.49
• Melting Point: 258-260°C
• Boiling Point: 644.7°C at 760 mmHg
• Flash Point: 343.7°C
• Refractive Index: 1.753
• Solubility: Methanol (Slightly, Heated)
• PSA: 106.86
• LogP: 3.09740

Avenanthramide A Security Information

• Storage Condition：Amber Vial, -20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Avenanthramides